Cas no 2248306-04-7 (1-Methyl-3-(phenylmethoxycarbonylamino)pyrazole-4-carboxylic acid)

• Product Name: 1-Methyl-3-(phenylmethoxycarbonylamino)pyrazole-4-carboxylic acid
• CAS No: 2248306-04-7
• MF: C₁₃H₁₃N₃O₄
• MW: 275.260022878647
• CID: 6331931
• PubChem ID: 137939371
• Update Time: 2025-10-29

1-Methyl-3-(phenylmethoxycarbonylamino)pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(benzyloxy)carbonyl]amino}-1-methyl-1H-pyrazole-4-carboxylic acid
• EN300-5777262
• 1-Methyl-3-(phenylmethoxycarbonylamino)pyrazole-4-carboxylic acid
• 2248306-04-7

• Inchi： 1S/C13H13N3O4/c1-16-7-10(12(17)18)11(15-16)14-13(19)20-8-9-5-3-2-4-6-9/h2-7H,8H2,1H3,(H,17,18)(H,14,15,19)
• InChI Key： RPQDSTVDFINICV-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C(=O)O)=CN(C)N=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 275.09060590g/mol
• Monoisotopic Mass: 275.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 93.4Ų

Additional information on 1-Methyl-3-(phenylmethoxycarbonylamino)pyrazole-4-carboxylic acid

Introduction to 1-Methyl-3-(phenylmethoxycarbonylamino)pyrazole-4-carboxylic acid (CAS No. 2248306-04-7)

1-Methyl-3-(phenylmethoxycarbonylamino)pyrazole-4-carboxylic acid, identified by its CAS number 2248306-04-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad biological activity and utility in drug development. The presence of a methyl group at the 1-position, a phenylmethoxycarbonylamino substituent at the 3-position, and a carboxylic acid functionality at the 4-position endows this molecule with unique chemical and pharmacological properties that make it a promising candidate for further investigation.

The structural features of 1-Methyl-3-(phenylmethoxycarbonylamino)pyrazole-4-carboxylic acid contribute to its potential as a building block in the synthesis of more complex pharmacophores. The phenylmethoxycarbonylamino moiety, in particular, is a well-known protecting group in peptide chemistry but also serves as an important pharmacological scaffold in medicinal chemistry. Its ability to interact with biological targets through hydrogen bonding and hydrophobic effects makes it valuable in designing molecules with enhanced binding affinity and selectivity.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds, particularly pyrazoles, due to their diverse biological activities. Pyrazoles have been reported to exhibit antimicrobial, anti-inflammatory, anticancer, and antiviral properties, among others. The introduction of functional groups such as the carboxylic acid at the 4-position of the pyrazole ring not only enhances solubility but also allows for further derivatization into more complex structures. This flexibility makes 1-Methyl-3-(phenylmethoxycarbonylamino)pyrazole-4-carboxylic acid a versatile intermediate in synthetic chemistry.

In the context of current research, there has been growing interest in developing novel inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The pyrazole scaffold has been extensively studied for its potential to modulate enzyme activity. For instance, derivatives of pyrazole have been explored as inhibitors of kinases and other enzymes implicated in tumor growth and progression. The specific arrangement of substituents in 1-Methyl-3-(phenylmethoxycarbonylamino)pyrazole-4-carboxylic acid may provide a scaffold suitable for designing such inhibitors.

The methyl group at the 1-position of the molecule can influence both its electronic properties and its interactions with biological targets. This substitution can affect the molecule's solubility, lipophilicity, and overall bioavailability, which are critical factors in drug design. Additionally, the carboxylic acid functionality provides a site for further chemical modification, allowing chemists to explore various derivatization strategies such as esterification or amidation to tailor the compound's properties for specific applications.

One of the most compelling aspects of 1-Methyl-3-(phenylmethoxycarbonylamino)pyrazole-4-carboxylic acid is its potential as a precursor for more complex drug candidates. Researchers have utilized similar pyrazole derivatives as starting materials for synthesizing molecules with enhanced pharmacological activity. For example, modifications of the pyrazole core have led to compounds with improved efficacy and reduced toxicity in preclinical studies. The protective role of the phenylmethoxycarbonylamino group ensures that reactive sites on the molecule are shielded during synthetic transformations, allowing for selective functionalization at other positions.

The synthesis of 1-Methyl-3-(phenylmethoxycarbonylamino)pyrazole-4-carboxylic acid involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of a pyrazole core followed by sequential functionalization at different positions using appropriate reagents. The introduction of the methyl group at the 1-position can be achieved through alkylation reactions, while the installation of the phenylmethoxycarbonylamino group often requires nucleophilic substitution or condensation reactions. Finally, carboxylation at the 4-position can be accomplished using carboxylation agents or through oxidative cleavage methods.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds like pyrazoles due to their structural diversity and biological relevance. The ability to modify these molecules systematically allows researchers to fine-tune their properties for optimal biological activity. For instance, studies have shown that subtle changes in substituent placement can significantly alter a molecule's potency and selectivity profile. This underscores why compounds like 1-Methyl-3-(phenylmethoxycarbonylamino)pyrazole-4-carboxylic acid are so valuable in drug discovery efforts.

In conclusion, 1-Methyl-3-(phenylmethoxycarbonylamino)pyrazole-4-carboxylic acid (CAS No. 2248306-04-7) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features make it a versatile intermediate for synthesizing more complex molecules with therapeutic applications. As research continues to uncover new biological targets and mechanisms underlying disease pathogenesis, compounds like this will play an increasingly important role in developing novel treatments.